2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide, also known as BRL37344, is a selective β3-adrenoceptor agonist that has been widely studied for its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide acts as a selective agonist for β3-adrenoceptors, which are primarily found in adipose tissue and the cardiovascular system. Activation of these receptors leads to increased lipolysis in adipose tissue, as well as vasodilation in the cardiovascular system.
Biochemical and Physiological Effects:
In addition to its effects on lipolysis and vasodilation, 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide has been found to have a number of other biochemical and physiological effects. These include increased glucose uptake in skeletal muscle, increased expression of genes involved in lipid metabolism, and improved mitochondrial function.
Advantages and Limitations for Lab Experiments
One advantage of using 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide in lab experiments is its selectivity for β3-adrenoceptors, which allows for more targeted research. However, one limitation is that its effects may vary depending on the tissue or cell type being studied.
Future Directions
There are many potential future directions for research involving 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide. Some possible areas of study include its use in treating obesity and metabolic disorders, its effects on mitochondrial function, and its potential as a treatment for hypertension. Additionally, further research may be needed to fully understand the mechanisms underlying its various biochemical and physiological effects.
Synthesis Methods
The synthesis of 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide involves the reaction of 4-methylphenol with ethylene oxide to form 2-(4-methylphenoxy)ethanol. This intermediate is then reacted with 2-aminobenzamide in the presence of a base to yield 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide.
Scientific Research Applications
2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide has been studied extensively for its potential use in treating various medical conditions, including obesity, diabetes, and cardiovascular disease. It has been found to increase energy expenditure and improve insulin sensitivity, making it a potential treatment for metabolic disorders. Additionally, 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide has been shown to have a vasodilatory effect, which may make it useful in the treatment of hypertension.
properties
IUPAC Name |
2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-12-6-8-13(9-7-12)20-11-10-17-16(19)14-4-2-3-5-15(14)18/h2-9,18H,10-11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZVNNPPFJGXQBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCNC(=O)C2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47197799 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.